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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756

An In-depth Technical Guide to 2,3-Dibromo-2-methylbutane

This technical guide provides comprehensive information on 2,3-Dibromo-2-methylbutane,
including its nomenclature, physicochemical properties, a representative synthetic protocol,
and a visualization of its synthesis pathway. This document is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

IUPAC Name and Synonyms

The compound with the chemical structure C5H10Br2 is systematically named in accordance
with JIUPAC nomenclature.

IUPAC Name: 2,3-dibromo-2-methylbutane[1][2]
Synonyms:

e 1,2-Dibromo-1,1,2-trimethylethane[3]

e Butane, 2,3-dibromo-2-methyl-[4]

e 2-Methyl-2,3-dibromobutane[2]

Physicochemical and Computed Properties

The following table summarizes the key quantitative data for 2,3-Dibromo-2-methylbutane.
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Property Value Reference

Identifiers

CAS Number 594-51-4 [1][21[3]14]1[5]

Molecular Formula C5H10Br2 [1112]131[5]

Molecular Weight 229.94 g/mol [1]

Canonical SMILES CC(C(C)(C)BnBr [1][3]
XLTWAJQKAGLQDX-

InChlKey

UHFFFAOYSA-N

[1](2]

Physical Properties

Melting Point 14.85°C [3]
Boiling Point 165.7°C at 760 mmHg [3]
Density 1.667 g/cm3 [3]

Vapor Pressure

2.44 mmHg at 25°C

[3]

Refractive Index 1.5078 [3]
Flash Point 44.5°C [3]
Computed Properties

XLogP3 2.8 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C)(;untg p 0 13
Rotatable Bond Count 1 [3]
Exact Mass 229.91288 [3]
Heavy Atom Count 7 [3]
Complexity 59.1 [3]
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Experimental Protocols

Synthesis of 2,3-Dibromo-2-methylbutane via Bromination of 2-Methyl-2-butene

This protocol describes a general procedure for the synthesis of 2,3-Dibromo-2-methylbutane
from 2-methyl-2-butene, a common electrophilic addition reaction.[2]

Materials:

2-Methyl-2-butene (C5H10)

e Bromine (Br2)

¢ An inert solvent (e.g., dichloromethane or carbon tetrachloride)

o Saturated sodium bicarbonate solution (NaHCO?3)

e Saturated sodium chloride solution (Brine)

e Anhydrous sodium sulfate (Na2S04)

¢ Round-bottom flask

e Dropping funnel

e Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

 Rotary evaporator

Procedure:

» Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve 2-methyl-2-butene (1.0 equivalent) in an appropriate volume of an inert
solvent. Cool the flask in an ice bath to 0°C.
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o Addition of Bromine: Slowly add a solution of bromine (1.0 equivalent) in the same inert
solvent to the stirred solution of the alkene via the dropping funnel. The characteristic
reddish-brown color of bromine should disappear as it reacts. Maintain the temperature at
0°C during the addition.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir for an
additional 30 minutes at 0°C. The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

e Workup:
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by deionized water, and finally with brine.[6]

o Dry the organic layer over anhydrous sodium sulfate.[6]
 Purification:
o Filter off the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude product can be further purified by distillation to obtain pure 2,3-Dibromo-2-
methylbutane.[6]

Visualizations

The following diagram illustrates the synthetic pathway for the formation of 2,3-Dibromo-2-
methylbutane from 2-methyl-2-butene and bromine.
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2,3-Dibromo-2-methylbutane

Click to download full resolution via product page

Synthesis of 2,3-Dibromo-2-methylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Dibromo-2-methylbutane IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619756#2-3-dibromo-2-methylbutane-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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